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Compound of Interest

Compound Name: Methyl hesperidin

Cat. No.: B1231646 Get Quote

An In-depth Technical Guide to Methyl Hesperidin: Chemical Structure, Properties, and

Analysis

Introduction
Methyl hesperidin is a semi-synthetic derivative of hesperidin, a flavanone glycoside

abundantly found in citrus fruits like oranges and lemons.[1][2][3] Hesperidin itself has limited

applications in aqueous systems due to its poor water solubility. The methylation of hesperidin

yields Methyl hesperidin, a compound with significantly enhanced water solubility, which

broadens its utility in pharmaceuticals, cosmetics, and functional foods.[4][5][6] This technical

guide provides a comprehensive overview of the chemical structure, formula, physicochemical

properties, synthesis, and analysis of Methyl hesperidin, tailored for researchers and drug

development professionals.

Chemical Structure and Formula
Methyl hesperidin is a complex flavonoid derivative. Structurally, it is a flavanone glycoside

where the aglycone part, hesperetin, is linked to the disaccharide rutinose (a combination of

rhamnose and glucose). The "methyl" designation refers to the methylation of one or more

hydroxyl groups on the hesperidin molecule.

Chemical Formula: C₂₉H₃₆O₁₅[2][4][7][8][9][10][11]

Molecular Weight: 624.59 g/mol [1][4][7][8][9][10][11][12]
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IUPAC Name: (2S)-2-(3,4-dimethoxyphenyl)-5-hydroxy-7-{[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-({[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}methyl)oxan-2-

yl]oxy}-3,4-dihydro-2H-1-benzopyran-4-one[7][11]

CAS Number: 11013-97-1[2][4][7][8]

Synonyms: Methylated Hesperidin, Vitamin P (Water Soluble)[4][8]

The structure is fundamentally that of hesperidin, but with a methoxy group replacing the

hydroxyl group at the 3' position of the B-ring, which significantly alters its physical properties,

most notably its solubility.[11]

Physicochemical Properties
The key advantage of Methyl hesperidin over its precursor is its improved solubility and

stability.[2][6] A summary of its quantitative physicochemical properties is presented below.

Property Value Reference(s)

Molecular Formula C₂₉H₃₆O₁₅ [2][4][7][8][9][10][11]

Molecular Weight 624.59 g/mol [1][4][7][8][9][10][11][12]

Appearance Light yellow crystalline powder [2][4]

Melting Point >124°C (Sublimes) [8]

Solubility Water: 100 mg/mL [7]

DMSO: 100 mg/mL [7]

Ethanol: Slightly soluble [13][14]

Ether: Insoluble [13][14]

Experimental Protocols
Synthesis of Methyl Hesperidin via Methylation with
Dimethyl Sulfate
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This protocol describes a common method for synthesizing Methyl hesperidin from

hesperidin. The reaction involves methylation in an alkaline medium, which can also lead to the

formation of hesperidin methyl chalcone, a related isomer.[5]

Methodology:

Dissolution: Dissolve 500 mg of hesperidin in 5 mL of a 5% sodium hydroxide (NaOH)

aqueous solution.[5]

Methylation: Add 100 mg of dimethyl sulfate to the solution under continuous stirring.

Maintain the reaction for 8 hours at room temperature.[5]

pH Adjustment: After the reaction period, adjust the pH of the solution to 5 using an

appropriate acid (e.g., sulfuric acid).[5][15] Let the mixture stand overnight with continued

stirring.[5]

Filtration: Filter the resulting mixture to remove any precipitates.[5]

Extraction: Extract the aqueous filtrate three times with 30 mL of n-butanol.[5][13]

Solvent Removal: Combine the n-butanol extracts and evaporate the solvent under reduced

pressure using a rotary evaporator to yield a yellow, crude product.[5][13]

Purification: The crude product can be further purified by recrystallization from 95% ethanol

to obtain refined Methyl hesperidin.[13]

Analytical Quantification by High-Performance Liquid
Chromatography (HPLC)
This protocol outlines a reversed-phase HPLC method for the analysis and quantification of

Methyl hesperidin, often used to assess the efficiency of the methylation reaction by

measuring the amount of unreacted hesperidin.[5][6]

Methodology:

Sample Preparation: Dissolve 50 mg of the final methylated product in 50 mL of methanol.

Adjust the pH to 7.0 and filter the solution through a 0.2 µm syringe filter before injection.[6]
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Chromatographic Conditions:

Column: Shim-pack CLC-ODS (150 mm x 4.6 mm, 5 µm particle size).[5][6]

Mobile Phase: An isocratic mixture of methanol and 10 mM phosphate buffer (pH 2.6) in a

37:63 (v/v) ratio.[5][6]

Flow Rate: 1.0 mL/min.[5][6]

Column Temperature: 25°C.[6]

Injection Volume: 25 µL.[6]

Detection: Monitor the column effluent using a UV detector at a wavelength of 280 nm.[5][6]

Quantification: The concentration of Methyl hesperidin and any remaining hesperidin is

determined by comparing the peak areas to those of a standard calibration curve.

Biological Activity and Signaling Pathway
Methyl hesperidin has been shown to possess anti-inflammatory properties. Notably, it can

inhibit the expression of Vascular Cell Adhesion Molecule-1 (VCAM-1) induced by Tumor

Necrosis Factor-alpha (TNF-α). This inhibition is achieved by preventing the phosphorylation of

key signaling proteins, Akt and Protein Kinase C (PKC).[1][3][7]
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Caption: Inhibition of TNF-α induced VCAM-1 expression by Methyl hesperidin.

Conclusion
Methyl hesperidin represents a significant modification of the natural flavonoid hesperidin,

transforming it into a highly water-soluble compound with enhanced potential for therapeutic

and commercial applications. Its well-defined chemical structure, characterized properties, and
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established synthesis and analytical protocols make it a valuable molecule for research and

development. The ability to modulate inflammatory pathways, such as the TNF-α signaling

cascade, underscores its potential as an active ingredient in advanced pharmaceutical and

cosmeceutical formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1231646#chemical-structure-and-formula-of-methyl-
hesperidin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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